Cas no 2138093-09-9 (N-[2-(4-aminopiperidin-1-yl)ethyl]-2-nitrobenzene-1-sulfonamide)

• Product Name: N-[2-(4-aminopiperidin-1-yl)ethyl]-2-nitrobenzene-1-sulfonamide
• CAS No: 2138093-09-9
• MF: C₁₃H₂₀N₄O₄S
• MW: 328.387301445007
• CID: 6424731
• PubChem ID: 165500325
• Update Time: 2025-06-11

N-[2-(4-aminopiperidin-1-yl)ethyl]-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2138093-09-9
• N-[2-(4-aminopiperidin-1-yl)ethyl]-2-nitrobenzene-1-sulfonamide
• EN300-1169618

• Inchi： 1S/C13H20N4O4S/c14-11-5-8-16(9-6-11)10-7-15-22(20,21)13-4-2-1-3-12(13)17(18)19/h1-4,11,15H,5-10,14H2
• InChI Key： HFNUEEPANRXWAW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NCCN1CCC(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 328.12052631g/mol
• Monoisotopic Mass: 328.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 130Ų

Additional information on N-[2-(4-aminopiperidin-1-yl)ethyl]-2-nitrobenzene-1-sulfonamide

Professional Introduction to N-[2-(4-aminopiperidin-1-yl)ethyl]-2-nitrobenzene-1-sulfonamide (CAS No. 2138093-09-9)

N-[2-(4-aminopiperidin-1-yl)ethyl]-2-nitrobenzene-1-sulfonamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2138093-09-9, represents a sophisticated molecular structure that combines a nitrobenzene moiety with a sulfonamide group, further functionalized by an aminopiperidine side chain. The unique arrangement of these functional groups imparts distinct chemical properties and biological activities, making it a subject of intense study in medicinal chemistry.

The N-[2-(4-aminopiperidin-1-yl)ethyl]-2-nitrobenzene-1-sulfonamide molecule is characterized by its aromatic core, which is modified by the presence of a nitro group at the 2-position and a sulfonamide group at the 1-position. The sulfonamide group is a well-known pharmacophore that enhances the solubility and bioavailability of many pharmaceutical agents. Additionally, the aminopiperidine side chain contributes to the compound's ability to interact with biological targets, particularly enzymes and receptors involved in various metabolic pathways.

In recent years, there has been growing interest in developing novel compounds that can modulate enzyme activity with high selectivity. The N-[2-(4-aminopiperidin-1-yl)ethyl]-2-nitrobenzene-1-sulfonamide structure has shown promise in this regard, particularly as an inhibitor of enzymes involved in inflammation and pain signaling. Preliminary studies have indicated that this compound exhibits inhibitory activity against several key enzymes, including cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators.

The nitro group in the molecule is another critical feature that contributes to its pharmacological properties. Nitroaromatic compounds have been extensively studied for their potential therapeutic applications, including their role as antioxidants and anti-inflammatory agents. The presence of the nitro group in N-[2-(4-aminopiperidin-1-yl)ethyl]-2-nitrobenzene-1-sulfonamide may enhance its ability to scavenge reactive oxygen species (ROS), thereby mitigating oxidative stress and reducing inflammation.

Recent advances in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction between small molecules and biological targets with remarkable accuracy. Using molecular docking simulations, scientists have been able to identify how N-[2-(4-aminopiperidin-1-yl)ethyl]-2-nitrobenzene-1-sulfonamide interacts with enzymes such as COX and LOX. These studies have revealed that the compound binds to the active site of these enzymes through multiple hydrogen bonds and hydrophobic interactions, effectively blocking their catalytic activity.

The sulfonamide group also plays a crucial role in determining the pharmacokinetic properties of this compound. Sulfonamides are known for their ability to form stable complexes with biological molecules, which enhances their binding affinity and prolongs their duration of action. This property makes N-[2-(4-aminopiperidin-1-yl)ethyl]-2-nitrobenzene-1-sulfonamide a promising candidate for developing long-lasting therapeutic agents.

In addition to its potential as an anti-inflammatory agent, N-[2-(4-aminopiperidin-1-yl)ethyl]-2-nitrobenzene-1-sulfonamide has also shown promise in other therapeutic areas. For instance, it has been investigated for its potential role in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this compound to cross the blood-brain barrier and interact with central nervous system (CNS) targets makes it an attractive candidate for developing novel neuroprotective therapies.

The synthesis of N-[2-(4-aminopiperidin-1-yl)ethyl]-2-nitrobenzene-1-sulfonamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the nitration of benzene derivatives to introduce the nitro group at the desired position. Subsequently, sulfonation is carried out to install the sulfonamide moiety. Finally, functionalization with the aminopiperidine side chain is achieved through nucleophilic substitution reactions.

The use of modern synthetic techniques has significantly improved the efficiency and scalability of producing this compound. Continuous flow chemistry, for example, has enabled researchers to carry out reactions under controlled conditions with minimal waste generation. This approach not only enhances sustainability but also improves reproducibility and consistency in batch-to-batch production.

Evaluation of the pharmacological properties of N-[2-(4-aminopiperidin-1-ylyl)ethyl]-nitrobenzene-sulfonyl amide has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its inhibitory activity against various enzymes relevant to inflammation and pain signaling. In vivo studies have further supported these findings by showing that it can effectively reduce inflammatory responses in animal models without significant side effects.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated. Preclinical toxicology studies have revealed that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. These studies have also provided insights into its metabolic pathways and potential drug-drug interactions, which are essential for ensuring safe clinical use.

The development of novel pharmaceutical agents relies heavily on collaboration between academic researchers and industry partners. The case of N-[aminepiperidine] ethyl] - [nitrobenzene] sulfonic amide> exemplifies this synergy, as it represents a culmination of years of research conducted by scientists from multiple institutions. Such collaborations are essential for translating laboratory discoveries into safe and effective therapies for patients worldwide.

In conclusion, N-[aminepiperidine] ethyl] - [benzene] sulfonic amide, identified by CAS number 2138093-09-9, is a multifaceted compound with significant potential in pharmaceutical applications. Its unique molecular structure, characterized by functional groups such as nitro groups,
sulfonamides,
and
piperidine side chains,
endows it with
remarkable
bioactivity.
Preliminary
studies
suggest
its
utility
as
an
inhibitor
of

Inflammation-related enzymes,
making
it
a
promising candidate
for treating conditions such as pain and inflammation. With ongoing research and development, this compound holds great promise for improving patient outcomes and enhancing quality of life.